Cas no 4819-75-4 (Methoxyacetaldehyde diethyl acetal)

Methoxyacetaldehyde diethyl acetal structure

4819-75-4 structure

Product Name:Methoxyacetaldehyde diethyl acetal

CAS No:4819-75-4

MF:C₇H₁₆O₃

MW:148.200142860413

CID:94231

PubChem ID:24848945

Update Time:2025-04-18

Methoxyacetaldehyde diethyl acetal Chemical and Physical Properties

Names and Identifiers

- 1,1-diethoxy-2-methoxyethane
- Methoxyacetaldehyde Diethyl Acetal
- 1,1-Diaethoxy-2-methoxy-aethan
- 1,1-diethoxy-2-methoxy-ethane
- Ethane,1,1-diethoxy-2-methoxy
- ethyl orthoformate
- Methoxy-acetaldehyd-diaethylacetal
- PCYADPMXIILFTP-UHFFFAOYSA-N
- SCHEMBL2332578
- DTXSID50197454
- NS00031776
- Methoxyacetaldehyde-diethylacetal
- EINECS 225-393-8
- AKOS009156818
- Methoxyacetaldehyde diethyl acetal, 97%
- InChI=1/C7H16O3/c1-4-9-7(6-8-3)10-5-2/h7H,4-6H2,1-3H3
- 1,1-Diethoxy-2-methoxyethane #
- METHOXYACETALDEHYDEDIETHYLACETAL
- FT-0628303
- 4819-75-4
- PCYADPMXIILFTP-UHFFFAOYSA-
- Ethane, 1,1-diethoxy-2-methoxy-
- METHOXY ACETALDEHYDE DIETHYL ACETALE
- DB-051530
- Methoxyacetaldehyde diethyl acetal
- MDL： MFCD00009235
- Inchi： 1S/C7H16O3/c1-4-9-7(6-8-3)10-5-2/h7H,4-6H2,1-3H3
- InChI Key： PCYADPMXIILFTP-UHFFFAOYSA-N
- SMILES： O(CC)C(COC)OCC

Computed Properties

Exact Mass: 148.11000
Monoisotopic Mass: 148.109944368g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 6
Complexity: 59.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 0.7
Topological Polar Surface Area: 27.7Å²

Experimental Properties

Color/Form: Not determined
Density: 0.911 g/mL at 25 °C(lit.)
Boiling Point: 144-148 °C(lit.)
Flash Point: Fahrenheit: 95 ° f < br / > Celsius: 35 ° C < br / >
Refractive Index: n20/D 1.399(lit.)
PSA: 27.69000
LogP: 1.03190
Solubility: Not determined

Methoxyacetaldehyde diethyl acetal Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H226
Hazardous Material transportation number：UN 3271 3/PG 3
WGK Germany：3
Hazard Category Code： 10
Safety Instruction： S16
Packing Group：III
Hazard Level：3.2
HazardClass：3.2
PackingGroup：III
Safety Term：3.2
Packing Group：III
Risk Phrases：R10

Methoxyacetaldehyde diethyl acetal Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	M244040-1g	Methoxyacetaldehyde diethyl acetal	4819-75-4		1g	$133.00	2023-05-18
TRC	M244040-2.5g	Methoxyacetaldehyde diethyl acetal	4819-75-4		2.5g	$173.00	2023-05-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA04011-10g	1,1-diethoxy-2-methoxyethane	4819-75-4		10g	¥778.0	2021-09-03
TRC	M244040-10g	Methoxyacetaldehyde Diethyl Acetal	4819-75-4		10g	$ 800.00	2023-09-07

Methoxyacetaldehyde diethyl acetal Related Literature

1. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
2. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
3. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
4. Achieving high-efficiency purely organic room-temperature phosphorescence materials by boronic ester substitution of phenoxathiine†

Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
5. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159

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